Isopropyl 3-(5-formyl-2-furyl)benzoate
Description
Properties
Molecular Formula |
C15H14O4 |
|---|---|
Molecular Weight |
258.27 g/mol |
IUPAC Name |
propan-2-yl 3-(5-formylfuran-2-yl)benzoate |
InChI |
InChI=1S/C15H14O4/c1-10(2)18-15(17)12-5-3-4-11(8-12)14-7-6-13(9-16)19-14/h3-10H,1-2H3 |
InChI Key |
AVRHUFUUKKLAMR-UHFFFAOYSA-N |
SMILES |
CC(C)OC(=O)C1=CC=CC(=C1)C2=CC=C(O2)C=O |
Canonical SMILES |
CC(C)OC(=O)C1=CC=CC(=C1)C2=CC=C(O2)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
The 5-formyl-2-furyl group in the target compound introduces reactivity (e.g., aldehyde for Schiff base formation) absent in simpler alkyl benzoates. This could expand its utility in synthetic chemistry or drug design but may also increase toxicity risks compared to non-functionalized esters.
Metabolic and Stability Considerations
- Isopropyl benzoate is metabolized into benzoic acid and isopropyl alcohol , both well-characterized with established safety thresholds .
- Stearyl/behenyl benzoates undergo slower hydrolysis due to long alkyl chains, reducing systemic absorption and irritation .
- Such metabolites could pose novel toxicological challenges .
3. Research Gaps and Future Directions
The absence of direct data on Isopropyl 3-(5-formyl-2-furyl)benzoate underscores the need for:
Toxicity studies evaluating aldehyde and furan-related metabolites.
Stability assays under physiological conditions.
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